Cas no 69868-07-1 (2-Ethyltridecanoic acid)

• Product Name: 2-Ethyltridecanoic acid
• CAS No: 69868-07-1
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 516503
• PubChem ID: 112166
• Update Time: 2025-04-19

2-Ethyltridecanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyltridecanoic acid
• Tridecanoic acid, 2-ethyl-
• NS00061835
• 69868-07-1
• DTXSID90887680
• EINECS 274-169-6
• 2-Athyl-tridecansaure
• SCHEMBL1645397

• Inchi： 1S/C15H30O2/c1-3-5-6-7-8-9-10-11-12-13-14(4-2)15(16)17/h14H,3-13H2,1-2H3,(H,16,17)
• InChI Key： JOYFPRCUHVNXEU-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 242.2247
• Monoisotopic Mass: 242.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8666 (rough estimate)
• Boiling Point: 333.77°C (estimate)
• Flash Point: 197.4°C
• Refractive Index: 1.4335 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids